Cas no 759-54-6 (2-Hexenoic acid,2-cyano-3-methyl-, ethyl ester)

• Product Name: 2-Hexenoic acid,2-cyano-3-methyl-, ethyl ester
• CAS No: 759-54-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 572983
• PubChem ID: 3034647
• Update Time: 2025-05-24

2-Hexenoic acid,2-cyano-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid,2-cyano-3-methyl-, ethyl ester
• (1-Methyl-butyliden)-cyanessigsaeure-aethylester
• (1-Methyl-butyliden)-cyanessigsaeure-ethylester
• (1-Methyl-butyliden)-malonsaeure-aethylester-nitril
• 2-Cyan-3-methyl-hex-2-ensaeure-aethylester
• 2-Cyano-3-methyl-2-hexenoic acid ethyl ester
• 2-cyano-3-methyl-hex-2-enoic acid ethyl ester
• 2-Methyl-penten-(1)-dicarbonsaeure-(1.1)-aethylester-nitril
• EINECS 212-070-1
• ethyl (E)-2-cyano-3-methylhex-2-enoate
• Ethyl 2-cyano-3-methylhex-2-enoate
• NSC 408230
• E83535
• 2-Hexenoic acid, 2-cyano-3-methyl-, ethyl ester
• NSC408230
• NSC-408230
• 2-Hexenoic acid, 2-cyano-3-methyl-, ethyl ester, (2E)-
• 759-54-6
• Ethyl2-cyano-3-methylhex-2-enoate
• 1086219-97-7
• V5Y4AZP9Y7
• AKOS024332368
• ethyl (2E)-2-cyano-3-methyl-2-hexenoate
• WSQKZATUBMGUQX-CMDGGOBGSA-N

• Inchi： 1S/C10H15NO2/c1-4-6-8(3)9(7-11)10(12)13-5-2/h4-6H2,1-3H3/b9-8+
• InChI Key： WSQKZATUBMGUQX-CMDGGOBGSA-N
• SMILES： O(CC)C(/C(/C#N)=C(\C)/CCC)=O

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 0.986
• Boiling Point: 273.8°C at 760 mmHg
• Flash Point: 123.7°C
• Refractive Index: 1.454
• PSA: 50.09
• LogP: 2.18968

Additional information on 2-Hexenoic acid,2-cyano-3-methyl-, ethyl ester

2-Hexenoic Acid, 2-Cyano-3-Methyl-, Ethyl Ester (CAS No. 759-54-6): A Comprehensive Overview

The compound 2-Hexenoic acid, 2-cyano-3-methyl-, ethyl ester (commonly referred to by its CAS number 759-54-6) is a chemically synthesized organic compound with a unique structure and versatile applications. This compound belongs to the class of esters, specifically derived from a substituted hexenoic acid. Its structure features a six-carbon chain with a double bond at the 2-position, a cyano group attached to the same carbon as the carboxylic acid moiety, and an ethyl ester group. The presence of these functional groups imparts distinctive chemical properties, making it valuable in various industries.

Recent studies have highlighted the potential of CAS No. 759-54-6 in the field of material science, particularly in the development of advanced polymers and coatings. Researchers have explored its ability to act as a monomer in polymerization reactions, where its double bond facilitates cross-linking and enhances the mechanical properties of resulting materials. This has led to its application in creating high-performance coatings with improved adhesion and durability. Furthermore, its cyano group contributes to the formation of strong intermolecular hydrogen bonds, which are crucial for achieving robust material structures.

In addition to its role in polymer chemistry, 2-Hexenoic acid, 2-cyano-3-methyl-, ethyl ester has shown promise in pharmaceutical research. Its unique structure allows for selective interactions with biological molecules, making it a potential candidate for drug delivery systems. Recent experiments have demonstrated its ability to enhance the bioavailability of certain therapeutic agents by serving as a carrier molecule. This property is attributed to its lipid-like nature, which enables it to traverse biological membranes more effectively than traditional carriers.

The synthesis of CAS No. 759-54-6 involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. Advanced techniques such as catalytic hydrogenation and oxidation are employed to introduce the necessary functional groups. The final step involves esterification with ethanol to yield the ethyl ester form. Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining product quality.

From an analytical standpoint, 2-Hexenoic acid, 2-cyano-3-methyl-, ethyl ester can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. These methods provide detailed insights into its molecular structure and functional groups. For instance, NMR spectroscopy can confirm the presence of the double bond and cyano group by analyzing specific proton and carbon signals.

Moreover, this compound exhibits interesting thermal properties that make it suitable for high-temperature applications. Studies have shown that it maintains stability under elevated temperatures due to its robust molecular framework. This characteristic is particularly advantageous in industrial processes where thermal resistance is critical.

In conclusion, CAS No. 759-54-6, or 2-Hexenoic acid, 2-cyano-3-methyl-, ethyl ester, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups continue to drive innovative research and development efforts in fields ranging from materials science to pharmaceuticals. As ongoing studies uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing modern technology and medicine.